2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol

Lipophilicity ADME Medicinal Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H18ClNO
Molecular Weight 227.73 g/mol
Cat. No. B13294786
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol
Molecular FormulaC12H18ClNO
Molecular Weight227.73 g/mol
Structural Identifiers
SMILESCCC(C1=CC(=CC=C1)Cl)NC(C)CO
InChIInChI=1S/C12H18ClNO/c1-3-12(14-9(2)8-15)10-5-4-6-11(13)7-10/h4-7,9,12,14-15H,3,8H2,1-2H3
InChIKeyBGQUKBPJTFIQKX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 0.1 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol: Structural & Physicochemical Baseline


2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol (CAS 1155566-56-5) is a chiral amino alcohol with molecular formula C12H18ClNO and molecular weight 227.73 g/mol . The compound features a 3-chlorophenyl substituent, a secondary N-propylamine, and a primary hydroxyl group arranged on a propanol backbone that bears two asymmetric carbon atoms, yielding a computed LogP of 2.80 and an Fsp3 (fraction of sp3-hybridized carbons) of 0.50 . It belongs to the arylaminopropanol class, which has established industrial relevance as intermediates for serotonin/norepinephrine reuptake inhibitors and other CNS-active pharmaceuticals [1]. The compound is commercially supplied at 95% purity by multiple vendors including Fluorochem, Ambeed, Enamine, and Leyan, with both racemic and enantiomerically enriched forms available [2].

Chiral arylaminopropanol scaffold with 2 asymmetric centers and primary alcohol terminus
Compatible with SAR campaigns, chiral ligand design, and cross-coupling workflows
Intermediate LogP (2.80) and Fsp3 (0.50) profile supports lipophilicity-activity relationship studies
Available in racemic and enantiomerically enriched forms; vendor specification at 95% purity

2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol: Differentiation from Structural Analogs


Within the arylaminopropanol class, small structural perturbations produce meaningful shifts in physicochemical properties—particularly lipophilicity, stereochemical complexity, and hydrogen-bonding capacity—that can alter pharmacokinetic behavior, synthetic utility, and biological target engagement . The N-propyl chain length, meta-chlorine substitution pattern, and 2-amino-1-propanol backbone of this compound represent a specific intersection of these variables that is not replicated by any single commercially available analog . Procurement decisions that substitute a para-chloro isomer, a 3-propanol positional isomer, or an N-tert-butyl congener without experimental validation risk introducing uncontrolled variables into structure-activity relationship (SAR) campaigns, chiral ligand screens, or pharmacokinetic studies . The quantitative evidence below demonstrates that each closely related comparator differs from the target compound in at least one dimension relevant to scientific selection.

This compound
N-Propyl, meta-Cl, 1-propanol
vs
Analog
N-Ethyl homolog (LogP 2.28)
Chain-length reduction may shift lipophilicity and Fsp3, altering membrane permeability context
This compound
N-Propyl, meta-Cl, 1-propanol
vs
Analog
Para-Cl isomer (LogP 2.76)
Electronic character difference may influence cross-coupling reactivity; limited vendor availability increases supply risk
This compound
N-Propyl, meta-Cl, 1-propanol
vs
Analog
2-Propanol positional isomer
Secondary alcohol character alters hydrogen-bonding geometry and bifunctional catalyst utility

2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol: Quantitative Differentiation Evidence


Lipophilicity (LogP) Differentiation

The target compound (CAS 1155566-56-5) exhibits a computed LogP of 2.80, which is measurably higher than its N-ethyl homolog (LogP 2.28; ΔLogP = +0.52) and its 3-propanol positional isomer (LogP 2.5; ΔLogP = +0.30), while being substantially lower than the N-tert-butyl analog dihydrobupropion (LogP 3.54; ΔLogP = −0.74) . The para-chloro isomer (LogP 2.76) and the 2-propanol positional isomer (LogP 2.76) are the closest in LogP but differ in chlorine position and hydroxyl position, respectively . These LogP differences exceed 0.3 log units in three of the five comparator pairs, a magnitude generally considered sufficient to influence membrane permeability and nonspecific protein binding in biological assays [1].

Lipophilicity (LogP)
Cross-study comparable
LogP = 2.80; ΔLogP range +0.52 (vs N-ethyl) to −0.74 (vs dihydrobupropion)
Supports lipophilicity-activity relationship differentiation
ΔLogP ≥0.3 in three of five comparators; class-level relevance to membrane permeability screening
Lipophilicity ADME Medicinal Chemistry SAR

Stereochemical Complexity: Fsp3 and Asymmetric Centers

The target compound contains two asymmetric carbon atoms (the carbon bearing the 3-chlorophenyl group and the carbon bearing the methyl substituent) with an Fsp3 value of 0.50, reflecting 50% sp3-hybridized carbon content . Its closest N-alkyl homolog, the N-ethyl analog (CAS 1154992-41-2), also possesses two asymmetric centers but exhibits a lower Fsp3 of 0.455 due to the reduced alkyl chain length . By comparison, the N-tert-butyl congener dihydrobupropion (CAS 92264-82-9) has a higher molecular weight (241.76 vs. 227.73) and LogP (3.54 vs. 2.80), making it a markedly more lipophilic scaffold with distinct pharmacokinetic properties as a known bupropion metabolite . The N-propyl group of the target compound thus occupies an intermediate steric and lipophilic space relative to shorter N-ethyl and bulkier N-tert-butyl analogs .

Stereochemical Complexity
Data to verify
Fsp3 = 0.50; 2 asymmetric centers; MW = 227.73; LogP = 2.80
Intermediate scaffold space for chiral ligand design
N-ethyl analog Fsp3 = 0.455; dihydrobupropion LogP = 3.54; source-specific computed values
Stereochemistry Chiral Building Blocks Fsp3 Drug Discovery

Meta- vs. Para-Chlorine Substitution

The target compound bears chlorine at the meta (3-) position of the phenyl ring, whereas the commercially available analog 2-{[1-(4-Chlorophenyl)propyl]amino}propan-1-ol (CAS 91801-20-6) carries chlorine at the para (4-) position . Meta-chlorine exerts a electron-withdrawing inductive effect (−I) without the resonance-donating (+M) contribution that partially offsets the inductive effect in para-substituted chlorobenzenes [1]. This electronic difference influences the reactivity of the aryl ring in electrophilic aromatic substitution and transition-metal-catalyzed cross-coupling reactions, where meta-substituted aryl chlorides generally exhibit distinct oxidative addition kinetics compared to their para-substituted counterparts [1]. The two isomers share identical molecular formula (C12H18ClNO) and molecular weight (227.73) but exhibit slightly different computed LogP values (2.80 vs. 2.76) .

Meta vs. Para Cl
Class-level inference
Meta-Cl: LogP 2.80; Para-Cl: LogP 2.76; Identical MW and formula
Electronic character context for cross-coupling reactivity review
Class-level electronic effect knowledge; para-isomer vendor availability currently limited
Chlorine Substitution Electronic Effects Medicinal Chemistry Cross-Coupling

Propanol Backbone Positional Isomerism

The target compound places the hydroxyl group at the terminal (1-) position of a 2-aminopropanol backbone, yielding a primary alcohol with a hydrogen-bond donor count of 2 . The positional isomer 1-{[1-(3-chlorophenyl)propyl]amino}propan-2-ol (CAS 1153483-94-3) places the hydroxyl at the 2-position (secondary alcohol) on the amino-bearing carbon, while the isomer 3-{[1-(3-chlorophenyl)propyl]amino}propan-1-ol (CAS 1042531-19-0) connects the hydroxyl via a three-carbon chain separated from the chiral amine-bearing carbon [1]. These positional differences alter both the hydrogen-bonding geometry (primary vs. secondary alcohol character) and the spatial relationship between the amine and hydroxyl functional groups, which is critical for intramolecular hydrogen bonding, metal chelation, and bifunctional organocatalysis applications [1].

Backbone Isomerism
Class-level inference
Primary 1-propanol vs. secondary 2-propanol vs. extended 3-propanol chain
Hydrogen-bond geometry and metal-chelation context differs
LogP range 2.50–2.80; primary alcohol reactivity advantage for esterification/oxidation
Positional Isomerism Hydrogen Bonding Chiral Synthons Drug Design

Commercial Availability and Supplier Diversity

The target compound (CAS 1155566-56-5) is available from at least five commercial suppliers—Fluorochem, Ambeed, Enamine, Leyan (Shanghai Haohong), and Shanghai Bide Pharmatech—at a standard purity specification of 95% [1]. By contrast, the para-chloro isomer (CAS 91801-20-6) is listed as discontinued by CymitQuimica and has limited active vendor listings, suggesting lower commercial availability . The N-ethyl homolog (CAS 1154992-41-2) is similarly discontinued by CymitQuimica, though still available from Fluorochem and Leyan . The 2-propanol positional isomer (CAS 1153483-94-3) is listed as discontinued by CymitQuimica across all pack sizes (1g, 250mg, 500mg) . Multi-vendor availability of the target compound reduces single-supplier procurement risk and supports competitive pricing for larger-scale research programs [1].

Vendor Diversity
Supporting evidence
≥5 active vendors; analogs show 1–2 vendors or discontinued status
Supports procurement continuity and competitive sourcing
Status as of April 2026 supplier catalogs; para-Cl and 2-propanol isomer partially discontinued
Procurement Supply Chain Building Blocks Vendor Comparison

2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol: Application Scenarios


SAR Campaigns: Lipophilicity Optimization

When an SAR program requires systematic exploration of LogP in the 2.3–3.5 range for CNS penetration optimization, the target compound (LogP 2.80) provides a valuable midpoint reference between the N-ethyl homolog (LogP 2.28) and dihydrobupropion (LogP 3.54) . The 0.52 LogP unit gap between the N-ethyl and N-propyl analogs is sufficient to probe the impact of one additional methylene on membrane permeability while maintaining the meta-chlorophenyl and 2-amino-1-propanol scaffold constant, enabling cleaner SAR interpretation than comparisons across compounds that vary in multiple structural dimensions simultaneously .

Chiral Building Block for Asymmetric Synthesis and Organocatalysis

For research groups developing chiral ligands, bifunctional organocatalysts, or enantiomerically enriched pharmaceutical intermediates, the two asymmetric centers and primary alcohol character of this compound distinguish it from the 2-propanol positional isomer (secondary alcohol, CAS 1153483-94-3) and the 3-propanol isomer (extended amine-OH distance, CAS 1042531-19-0) [1]. The primary hydroxyl group offers distinct reactivity for esterification, etherification, and oxidation relative to secondary alcohols, while the specific amine-to-hydroxyl spacing influences chelation geometry in metal-catalyzed asymmetric transformations .

Meta-Substituted Aryl Building Block for Cross-Coupling

The meta-chlorine substitution pattern of the target compound (CAS 1155566-56-5) provides electronically distinct aryl reactivity compared to the para-chloro isomer (CAS 91801-20-6), which has limited and partially discontinued commercial availability [2]. Medicinal chemistry teams synthesizing compound libraries where aryl substitution position is a key SAR variable can procure the target compound from multiple active vendors (Fluorochem, Ambeed, Enamine, Leyan) at 95% purity, mitigating the supply risk associated with the para-chloro isomer's narrower vendor base [2].

Pharmacokinetic Probe with Intermediate Lipophilicity

In drug metabolism and pharmacokinetic (DMPK) studies requiring an arylaminopropanol scaffold with controlled lipophilicity, the target compound's LogP of 2.80 and Fsp3 of 0.50 place it in an intermediate physicochemical space distinct from the more hydrophilic N-ethyl homolog (LogP 2.28, Fsp3 0.455) and the more lipophilic N-tert-butyl analog dihydrobupropion (LogP 3.54) . This intermediate profile is relevant when the goal is to balance passive membrane permeability with aqueous solubility, a key consideration in lead optimization for oral bioavailability .

Application
Selection Property
Validation Focus
Lipophilicity SAR campaigns
Intermediate LogP (2.80) in 2.3–3.5 range
Membrane permeability endpoint context vs. N-ethyl and dihydrobupropion
Chiral building block synthesis
Two asymmetric centers; primary alcohol terminus
Chelation geometry and organocatalysis performance vs. 2-propanol isomer
Meta-substituted aryl cross-coupling
Electronically distinct meta-Cl substitution
Reactivity comparison vs. para-Cl isomer; supply continuity review
DMPK probe studies
Controlled LogP and Fsp3 balance
Permeability-solubility profile review in lead optimization context

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

19 linked technical documents
Explore Hub


Quote Request

Request a Quote for 2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.